Cas no 2137604-67-0 (5-Thiazolemethanesulfonamide, N,α,2,4-tetramethyl-)

• Product Name: 5-Thiazolemethanesulfonamide, N,α,2,4-tetramethyl-
• CAS No: 2137604-67-0
• MF: C₈H₁₄N₂O₂S₂
• MW: 234.338959217072
• CID: 5287662
• PubChem ID: 165871467
• Update Time: 2025-06-15

5-Thiazolemethanesulfonamide, N,α,2,4-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolemethanesulfonamide, N,α,2,4-tetramethyl-
• 1-(dimethyl-1,3-thiazol-5-yl)-N-methylethane-1-sulfonamide
• 2137604-67-0
• EN300-680511

• Inchi： 1S/C8H14N2O2S2/c1-5-8(13-7(3)10-5)6(2)14(11,12)9-4/h6,9H,1-4H3
• InChI Key： HPDPEQIRXJKUBE-UHFFFAOYSA-N
• SMILES： S1C(C(C)S(NC)(=O)=O)=C(C)N=C1C

Computed Properties

• Exact Mass: 234.04967004g/mol
• Monoisotopic Mass: 234.04967004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• Density: 1.269±0.06 g/cm3(Predicted)
• Boiling Point: 365.9±44.0 °C(Predicted)
• pka: 11.04±0.40(Predicted)

Additional information on 5-Thiazolemethanesulfonamide, N,α,2,4-tetramethyl-

Introduction to 5-Thiazolemethanesulfonamide, N,α,2,4-tetramethyl- (CAS No. 2137604-67-0)

5-Thiazolemethanesulfonamide, N,α,2,4-tetramethyl-, identified by the Chemical Abstracts Service Number (CAS No.) 2137604-67-0, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This tetramethylated derivative of thiazolemethanesulfonamide represents a sophisticated molecular scaffold designed to modulate biological pathways with high specificity. The presence of multiple methyl groups at strategic positions (N, α, 2, and 4) enhances its pharmacokinetic properties and potential therapeutic applications.

The thiazole core is a well-documented pharmacophore in drug discovery, known for its ability to interact with various biological targets due to its heterocyclic structure. The introduction of a sulfonamide moiety further expands its versatility by enabling hydrogen bonding interactions and improving water solubility. In particular, N,α,2,4-tetramethyl-5-thiazolemethanesulfonamide has been engineered to fine-tune its electronic and steric properties, making it an attractive candidate for further development.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of such derivatives. The tetramethyl substitution pattern in 5-Thiazolemethanesulfonamide, N,α,2,4-tetramethyl- is hypothesized to enhance binding affinity to protein targets by optimizing van der Waals interactions and reducing unwanted promiscuity. This compound has been subjected to rigorous virtual screening campaigns to identify potential interactions with enzymes and receptors relevant to inflammatory diseases and metabolic disorders.

One of the most compelling aspects of this molecule is its potential as an inhibitor of enzymes involved in signal transduction pathways. Thiazole derivatives have shown promise in modulating kinases and phosphodiesterases, which are pivotal in regulating cellular processes such as proliferation and differentiation. The sulfonamide group in 5-Thiazolemethanesulfonamide, N,α,2,4-tetramethyl- provides a hinge-binding motif that can be exploited to design molecules with enhanced potency against these targets.

In vitro studies have begun to elucidate the mechanism of action for this compound. Initial reports suggest that it exhibits inhibitory activity against certain kinases by competing with ATP binding pockets. The bulky methyl groups at positions α and 2 may sterically hinder off-target interactions while reinforcing binding specificity. Furthermore, the sulfonamide moiety can engage in favorable hydrogen bonding interactions with backbone atoms or side chains of key residues in the active site.

The synthesis of 5-Thiazolemethanesulfonamide, N,α,2,4-tetramethyl- involves multi-step organic transformations that require precise control over reaction conditions. The introduction of methyl groups at specific positions necessitates careful selection of protecting groups and coupling reagents to avoid unwanted side reactions. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one.

From a medicinal chemistry perspective, the tetramethylated thiazole sulfonamide represents a promising lead compound for further optimization. Structural modifications can be made to improve pharmacokinetic profiles or expand therapeutic scope. For instance, exploring analogs with varying substitution patterns or different linking groups may reveal novel bioactivities or enhance drug-like properties.

Current research is also exploring the potential applications of this compound in preclinical models. Animal studies are underway to evaluate its safety profile and efficacy in relevant disease models. Preliminary data indicate that it demonstrates moderate bioavailability and target engagement without significant toxicity at tested doses. These findings are encouraging for advancing it into clinical trials for specific indications.

The development of 5-Thiazolemethanesulfonamide, N,α,2,4-tetramethyl- aligns with broader trends in drug discovery toward rational design based on structural insights from biological targets. By leveraging computational tools alongside experimental validation